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Compound of Interest

Compound Name: Irbesartan-d7

Cat. No.: B577601 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for solid Irbesartan-d7. The information is compiled from publicly available

data on Irbesartan and its deuterated analogs, intended to guide researchers and drug

development professionals in handling and storing this isotopically labeled compound.

Recommended Storage Conditions
Proper storage is crucial to maintain the integrity and purity of Irbesartan-d7. Based on

information for Irbesartan and its deuterated analogs, the following storage conditions are

recommended for solid Irbesartan-d7:

Parameter Recommendation Source

Long-Term Storage -20°C
Inferred from Irbesartan-d4

data

Short-Term Storage 4°C
Inferred from Irbesartan-d4

data

Shipping Room temperature [1]

Light Protect from light [2]

Moisture Store in a dry place [2]
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For routine handling, it is advisable to store Irbesartan-d7 in a tightly sealed container,

protected from light and moisture.[2] For extended periods, storage at -20°C is recommended

to minimize potential degradation.

Stability Profile and Degradation
Forced degradation studies on Irbesartan provide valuable insights into its stability under

various stress conditions. It is anticipated that Irbesartan-d7 will exhibit a similar degradation

profile. Irbesartan has been shown to be susceptible to degradation under acidic, basic, and

photolytic stress.[3][4][5]

Summary of Forced Degradation Studies on Irbesartan:
Stress Condition Observations

Degradation Products
Identified

Acidic Hydrolysis Degradation observed[3][4] Impurity-1[6]

Basic Hydrolysis
Significant degradation

observed[3][4]

Impurity-1, DP-1, DP-2, DP-

3[6][7]

Oxidative Stable[4] -

Thermal Stable at 60°C for 48 hours[4] -

Photolytic Stable[4] -

Identified Degradation Products of Irbesartan:

Impurity-1: Structure not fully detailed in the search results, but noted as a significant

degradant under acidic and basic conditions.[6]

(2'-(2H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methanamine (DP-1)[7]

N-((2'-(2H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)pentanamide (DP-2)[7]

N-((2'-(2H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-1-pentanamidocyclopentane-1-

carboxamide (DP-3)[7]
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Experimental Protocols
Detailed experimental protocols for forced degradation studies on Irbesartan are crucial for

replicating and validating stability-indicating methods. The following summarizes a typical

protocol based on available literature.

Forced Degradation Experimental Protocol for
Irbesartan:

Stress Condition Protocol

Acid Hydrolysis

To a solution of Irbesartan (1000 mcg/ml), an

equal volume of 5 N HCl is added. The solution

is then diluted with methanol and refluxed at

60°C for 1 hour.[5]

Base Hydrolysis

To a solution of Irbesartan (1000 mcg/ml), an

equal volume of 5 N NaOH is added. The

solution is then diluted with methanol and

refluxed at 60°C for 1 hour.[5]

Oxidative Degradation
A solution of Irbesartan is treated with 3%

hydrogen peroxide.[4]

Thermal Degradation
Solid Irbesartan is exposed to a temperature of

60°C in a hot air oven for 48 hours.[4]

Photolytic Degradation
Solid Irbesartan is exposed to UV light for 48

hours in a photostability chamber.[4]
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Caption: Proposed degradation products of Irbesartan under basic stress conditions.
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Caption: Workflow for developing a stability-indicating HPLC method for Irbesartan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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